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Compound of Interest

2-Amino-5-bromo-3-
Compound Name: ]
methylpyrazine

Cat. No.: B1288843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and chemical properties of 2-Amino-5-bromo-3-methylpyrazine. Additionally, it offers insights
into its synthesis and significance as a chemical intermediate in the fields of medicinal
chemistry and materials science.

Molecular Structure

The molecular structure of 2-Amino-5-bromo-3-methylpyrazine is characterized by a central
pyrazine ring. This aromatic heterocycle is substituted with an amino group (-NHz) at the
second position, a bromine atom (Br) at the fifth position, and a methyl group (-CHs) at the third
position.

Caption: Molecular structure of 2-Amino-5-bromo-3-methylpyrazine.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 2-Amino-5-bromo-3-
methylpyrazine and its closely related isomer, 2-Amino-3-bromo-5-methylpyrazine, for
comparative purposes.
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Property 2-Amino-5-b-romo-3- 2-Amino-3-b-romo-5-
methylpyrazine methylpyrazine (Isomer)

Molecular Formula CsHeBrNs CsHeBrNs[1]

Molecular Weight 188.03 g/mol 188.03 g/mol [1]

CAS Number 74290-67-8 74290-65-6[1]

Appearance - Yellow Solid[1]

Melting Point - 56-57 °C

Boiling Point - Approximately 275 °C

Density - Approximately 1.699 g/cm?3

Experimental Protocols

While specific experimental protocols for the synthesis of 2-Amino-5-bromo-3-
methylpyrazine are not readily available in the reviewed literature, the synthesis of its isomer,
2-Amino-3-bromo-5-methylpyrazine, is well-documented and provides a representative
methodology for this class of compounds.

Synthesis of 2-Amino-3-bromo-5-methylpyrazine
(Isomer)

Obijective: To synthesize 2-Amino-3-bromo-5-methylpyrazine via the bromination of 2-amino-5-
methylpyrazine.

Materials:

2-amino-5-methylpyrazine (5.00 g, 45.8 mmol)

Pyridine (4.35 g, 55.0 mmol)

Bromine (8.80 g, 55.0 mmol)

Dichloromethane (DCM) (250 mL)
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e Water (150 mL)

o Saturated brine (100 mL)
e Anhydrous sodium sulfate
Procedure:

 In a suitable reaction vessel, dissolve 2-amino-5-methylpyrazine (5.00 g) and pyridine (4.35
g) in dichloromethane (250 mL).

e Slowly add bromine (8.80 g) to the solution.

 Stir the reaction mixture at room temperature overnight.

» After the reaction is complete, add water (150 mL) to the mixture and perform an extraction.
o Separate the organic layer and wash it with saturated brine (100 mL).

e Dry the organic layer over anhydrous sodium sulfate and then filter.

o Concentrate the filtrate under reduced pressure to yield the product.

Expected Outcome: The procedure is expected to yield 2-Amino-3-bromo-5-methylpyrazine as
a yellow solid with a high yield (approximately 88%).

Logical Workflow for Synthesis

The synthesis process can be visualized as a straightforward workflow:

Dissolve 2-amino-5-methylpyrazine Slowly add Bromine Stir overnight Workup: Dry and concentrate Isolate pure
and pyridine in DCM Y at room temperature Aqueous extraction the organic phase 2-Amino-3-bromo-5-methylpyrazine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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